Cas no 190728-30-4 (Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)-)

Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)-, is a synthetic aromatic ketone featuring a benzodioxole and methoxyphenyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural complexity and potential as an intermediate for bioactive molecules. Its key advantages include high purity, stability under standard conditions, and compatibility with various coupling and functionalization reactions. The presence of both electron-donating (methoxy) and electron-withdrawing (benzodioxole) groups enhances its reactivity in electrophilic and nucleophilic processes. Suitable for use in medicinal chemistry, it serves as a precursor for developing compounds with potential therapeutic applications. Strict quality control ensures consistency for research and industrial use.

Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)- structure

190728-30-4 structure

Product Name:Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)-

CAS No:190728-30-4

MF:C₁₅H₁₂O₄

MW:256.253384590149

CID:1383938

PubChem ID:24820230

Update Time:2025-05-23

Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)-
- 1,3-Benzodioxol-5-yl(4-methoxyphenyl)methanone
- LogP
- 1,3-benzodioxol-5-yl-(4-methoxyphenyl)methanone
- Benzo[d][1,3]dioxol-5-yl(4-methoxyphenyl)methanone
- SCHEMBL4823544
- 5-(4-methoxybenzoyl)-2H-1,3-benzodioxole
- NLRLDQDVKAIZBS-UHFFFAOYSA-N
- MFCD09839412
- benzo[1,3]dioxol-5-yl-(4-methoxy-phenyl)-methanone
- 190728-30-4
- Inchi： 1S/C15H12O4/c1-17-12-5-2-10(3-6-12)15(16)11-4-7-13-14(8-11)19-9-18-13/h2-8H,9H2,1H3
- InChI Key： NLRLDQDVKAIZBS-UHFFFAOYSA-N
- SMILES： O1COC2C=CC(C(C3C=CC(=CC=3)OC)=O)=CC1=2

Computed Properties

Exact Mass: 256.07356
Monoisotopic Mass: 256.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

Methanone, 1,3-benzodioxol-5-yl(4-methoxyphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AF27486-1g	METHANONE, 1,3-BENZODIOXOL-5-YL(4-METHOXYPHENYL)-	190728-30-4	97%	1g	$993.00	2024-04-20
A2B Chem LLC	AF27486-5g	METHANONE, 1,3-BENZODIOXOL-5-YL(4-METHOXYPHENYL)-	190728-30-4	97%	5g	$2523.00	2024-04-20